Cas no 39720-45-1 (2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-)
39720-45-1 structure
Product Name:2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-
CAS No:39720-45-1
MF:C10H5F5O2
MW:252.137520551682
CID:1510793
PubChem ID:71360370
Update Time:2025-04-21
2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-
- methyl 3-(2,3,4,5,6-pentafluorophenyl)prop-2-enoate
- DTXSID90784165
- Methyl 3-(pentafluorophenyl)prop-2-enoate
- 39720-45-1
-
- Inchi: 1S/C10H5F5O2/c1-17-5(16)3-2-4-6(11)8(13)10(15)9(14)7(4)12/h2-3H,1H3
- InChI Key: JSUFHUYAYJRFBH-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C=CC(=O)OC)F)F)F)F
Computed Properties
- Exact Mass: 252.02095
- Monoisotopic Mass: 252.02097021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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